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Compound of Interest

Compound Name: Symphytine

Cat. No.: B1681198 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Symphytine is a pyrrolizidine alkaloid found in plants of the Symphytum genus, commonly

known as comfrey.[1][2] Due to the potential bioactivity of symphytine and related alkaloids,

obtaining pure compounds is essential for pharmacological studies and drug development.

However, the isolation of symphytine is challenging due to the presence of its stereoisomer,

symlandine, and other structurally similar alkaloids in the plant extract.[1][2] Countercurrent

chromatography (CCC) is a liquid-liquid partition chromatography technique that avoids the use

of solid stationary phases, thus minimizing irreversible adsorption and degradation of the

sample. This makes it an ideal method for the preparative isolation of delicate natural products

like symphytine.[3]

This application note provides a detailed protocol for the one-step isolation of symphytine from

a crude alkaloid extract of Symphytum officinale roots using high-speed countercurrent

chromatography (HSCCC).

Experimental Protocols
Preparation of Crude Alkaloid Extract
A crude alkaloid extract is prepared from the dried roots of Symphytum officinale through an

acid/base partitioning method.
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Materials:

Dried, powdered roots of Symphytum officinale

Methanol

Sulfuric acid (H₂SO₄), 2% aqueous solution

Ammonia (NH₃), aqueous solution

Dichloromethane (CH₂Cl₂)

Rotary evaporator

pH meter or pH paper

Protocol:

Macerate the powdered comfrey roots with methanol at room temperature.

Concentrate the methanol extract in vacuo using a rotary evaporator to obtain a crude

residue.

Acidify the residue with a 2% aqueous H₂SO₄ solution to a pH of approximately 2.0.

Extract the acidified solution with dichloromethane to remove non-alkaloidal components.

Discard the organic phase.

Basify the aqueous phase to a pH of approximately 9.0 using an ammonia solution.

Extract the basified solution multiple times with dichloromethane to partition the alkaloids

into the organic phase.

Combine the organic extracts and evaporate the solvent under reduced pressure to yield

the crude alkaloid extract.

Countercurrent Chromatography (CCC) Isolation of
Symphytine
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This protocol details the preparative separation of symphytine from the crude alkaloid extract

using a high-speed countercurrent chromatograph.

Instrumentation and Materials:

High-Speed Countercurrent Chromatograph (e.g., Pharma-Tech Research Corp.,

Baltimore, MD) equipped with a multi-layer coil.

HPLC pump

Fraction collector

UV detector

Solvent system: Chloroform-methanol-0.2 M phosphate buffer (pH 7.8)

Crude alkaloid extract

Protocol:

Solvent System Preparation: Prepare the biphasic solvent system by mixing chloroform,

methanol, and the 0.2 M phosphate buffer (pH 7.8) in a separatory funnel. Shake

vigorously and allow the layers to separate. The lower layer is the mobile phase, and the

upper layer is the stationary phase.

Column Preparation: Fill the entire CCC coil with the stationary phase (upper phase).

Equilibration: Pump the mobile phase (lower phase) through the coil at a flow rate of 2.0

mL/min while the apparatus is rotating at 800 rpm. Continue until hydrodynamic

equilibrium is reached, as indicated by the emergence of the mobile phase from the outlet.

Sample Injection: Dissolve the crude alkaloid extract in a small volume of the biphasic

solvent system and inject it into the column through the sample injection valve.

Elution and Fractionation: Continue pumping the mobile phase at the same flow rate.

Monitor the effluent with a UV detector and collect fractions of a fixed volume.
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Isolation: Symphytine will elute in specific fractions, which can be identified by thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC) analysis.

Combine the fractions containing pure symphytine and evaporate the solvent to obtain

the isolated compound.

High-Performance Liquid Chromatography (HPLC)
Analysis for Purity Assessment
The purity of the isolated symphytine is confirmed using reverse-phase HPLC.

Instrumentation and Materials:

HPLC system with a UV detector

C18 analytical column

Mobile phase: Acetonitrile and water gradient

Isolated symphytine, symlandine, and echimidine for reference

Protocol:

Prepare a standard solution of the isolated symphytine in the mobile phase.

Inject the solution into the HPLC system.

Elute using a suitable gradient of acetonitrile and water.

Monitor the elution profile at a specific UV wavelength.

The purity of symphytine is determined by the peak area relative to other components.

The retention time is used for identification in comparison to reference standards.

Data Presentation
The following table summarizes the quantitative data from a typical isolation of symphytine
and related alkaloids from Symphytum officinale using countercurrent chromatography.
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Compound
Amount of
Crude Extract
(mg)

Yield (mg) Purity (%)
HPLC
Retention Time
(min)

Echimidine 500 35 >98 31.7

Symphytine 500 25 >98 41.5

Symlandine 500 15 >98 42.9

Visualizations
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Caption: Experimental workflow for the isolation of symphytine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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